Cas no 29907-56-0 (10-Octadecenoic acid,9,12,13-trihydroxy-)

10-Octadecenoic acid,9,12,13-trihydroxy- structure
29907-56-0 structure
Product name:10-Octadecenoic acid,9,12,13-trihydroxy-
CAS No:29907-56-0
MF:C18H34O5
MW:330.45956
CID:260588
PubChem ID:5282966

10-Octadecenoic acid,9,12,13-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 10-Octadecenoic acid,9,12,13-trihydroxy-
    • 9,12,13-trihydroxy-10-octadecenoic acid
    • 9,12,13-Todea
    • (9S,10E,12S,13S)-9,12,13-Trihydroxy-10-octadecenoic acid
    • CHEMBL469617
    • AKOS040737497
    • 10-Octadecenoic acid, 9,12,13-trihydroxy-
    • FA 18:1+3O
    • 9,12,13-trihydroxy-(e)-10-octadecenoic acid
    • Compound NP-023274
    • 29907-56-0
    • (E)-9,12,13-trihydroxyoctadec-10-enoic acid
    • SCHEMBL2178651
    • 9,12,13-TriHOME(10)
    • LMFA02000169
    • 9,12,13-Trihydroxyoctadec-10-enoic acid
    • DTXSID10904328
    • 9,12,13-trihydroxyoctadeca-10-enoic acid
    • PD148914
    • CHEBI:91217
    • Inchi: InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h13-17,19-21H,2-12H2,1H3,(H,22,23)/b14-13+
    • InChI Key: MDIUMSLCYIJBQC-BUHFOSPRSA-N
    • SMILES: OC(/C=C/C(O)C(O)CCCCC)CCCCCCCC(O)=O

Computed Properties

  • Exact Mass: 330.24072
  • Monoisotopic Mass: 330.240624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 98

Experimental Properties

  • Density: 1.074
  • Boiling Point: 531.5°Cat760mmHg
  • Flash Point: 289.3°C
  • Refractive Index: 1.507
  • PSA: 97.99

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